Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Application Note: Kinetic Spectrophotometric
Determination of Carbaryl

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carbaryl

Cat. No.: S522664

Analytical Principle: The method relies on the inhibitory effect of Carbaryl on the oxidation reaction of
Rhodamine-B by bromate in an acidic medium, enhanced by the Cetyl Trimethyl Ammonium Bromide
(CTAB) surfactant. Carbaryl slows the decolorization of Rhodamine-B, and the decrease in absorbance at

555 nm is proportional to its concentration [1].

Reagents and Equipment

e Apparatus: UV-Visible Spectrophotometer with 1 cm matched cells, digital pH meter, thermostat
water bath, and volumetric flasks [1].
e Chemicals:
o Carbaryl standard (1000 yg mL~?* stock solution in ethanol) [1].
o Rhodamine-B solution (5.0 x 10=> mol L™?) [1].
o Potassium bromate solution (6.0 x 103 mol L™1) [1].
o CTAB solution (1.0 x 102 mol L) [1].
o Hydrochloric acid (2.0 mol L™1) [1].
o All chemicals should be of analytical grade. Use double-distilled water [1].

Detailed Experimental Protocol

e Calibration Curve:
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o Prepare working standards (0.04 - 0.4 yg mL~?*) by diluting the Carbaryl stock solution [1].
o Pipette an aliquot of the standard into a 10 mL volumetric flask [1].
o Add reagents in the following order:
= 1.0 mL of Rhodamine-B solution (5.0 x 10~> mol L) [1].
= 1.0 mL of CTAB solution (1.0 x 10=2 mol L) [1].
= 0.6 mL of HCI solution (2.0 mol L~1) [1].
o Dilute the mixture to about 9 mL with distilled water [1].
o Add 1.0 mL of Potassium bromate solution (6.0 x 103 mol L1) to initiate the reaction, then
make up to the mark with water [1].
o Mix thoroughly and immediately transfer a portion to a spectrophotometer cell.
o Record the decrease in absorbance (AA) at 555 nm for 5 minutes at 30-second intervals
against a reagent blank [1].
o Plot a graph of AA versus Carbaryl concentration to obtain the calibration curve [1].

e Sample Preparation:

o Water Samples: Collect water from potential sources of contamination. Adjust the sample pH to
3-4 with 2 mol L=t HCI before analysis according to the standard procedure [1].

o Grain Samples: Collect 10 g of rice or wheat from fields sprayed with Carbaryl. The sample
must be homogenized and extracted using an appropriate solid-liquid extraction procedure
before analysis. The final extract is then analyzed following the standard protocol [1].

¢ Quantitative Analysis:

o Process the prepared water or grain sample extracts as per the calibration procedure [1].
o Measure the AA for each sample and determine the Carbaryl concentration from the calibration
curve [1].

Summary of Analytical Performance

The table below summarizes the validated performance characteristics of this method [1].

Parameter Performance Characteristics
Linear Range 0.04-0.4 pgmL™?
Molar Absorptivity 3.42 x 10° L mol~t cm~1
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Parameter Performance Characteristics
Sandell's Sensitivity 0.0006 pg cm—2

Limit of Detection (LOD) 0.011 pg mL™?

Limit of Quantification (LOQ) 0.037 pg mL—1

Precision (RSD) 0.65-1.12%

Workflow Diagram of the Analytical Method

The following diagram illustrates the entire experimental workflow, from sample preparation to quantitative

analysis.
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Key Advantages and Considerations
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This kinetic spectrophotometric method provides a cost-effective and sensitive alternative for Carbaryl
determination [1]. The use of the CTAB surfactant enhances sensitivity, and the method has been

successfully applied to real water and grain samples with minimal interference [1].

For analysis, ensure all solutions and the water bath are equilibrated at 30°C before starting, and strictly

follow the specified order of reagent addition to maintain reaction consistency and reliability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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